2-[4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]-N-phenylacetamide

• IUPAC Name: 2-[4-(3-fluorophenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]-N-phenylacetamide
• InChI: InChI=1S/C20H17FN4O3S/c21-15-6-4-9-17(12-15)25-14-24(13-19(26)23-16-7-2-1-3-8-16)29(27,28)18-10-5-11-22-20(18)25/h1-12H,13-14H2,(H,23,26)
• InChI Key: HTKGFTLMIRUYKG-UHFFFAOYSA-N
• Canonical SMILES: C1N(S(=O)(=O)C2=C(N1C3=CC(=CC=C3)F)N=CC=C2)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C20H17FN4O3S
• Molecular Weight: 412.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrido[2,3-e][1,2,4]thiadiazine ring, a phenyl ring, and an acetamide group. These types of compounds are often found in pharmaceuticals and could potentially have various biological activities.

Molecular Structure Analysis

The compound’s structure suggests it could have interesting chemical properties. For example, the presence of multiple aromatic rings could contribute to its stability and reactivity. The fluorophenyl group could also influence the compound’s polarity and how it interacts with other molecules.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical reactions. For example, the presence of the acetamide group could make it a potential participant in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its specific structure. For example, the presence of the fluorophenyl group could influence its solubility, while the multiple aromatic rings could contribute to its stability.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may interact with a variety of targets, including enzymes and receptors involved in these biological processes.

Mode of Action

The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors . This suggests that the compound may interact with its targets through hydrogen bonding, potentially altering the function or activity of these targets.

Biochemical Pathways

Given the diverse pharmacological activities associated with similar compounds , it is likely that this compound may affect multiple biochemical pathways. These could include pathways involved in inflammation, oxidative stress, viral replication, and cancer progression, among others.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide valuable insights into the potential ADME properties of this compound, including its bioavailability.

Result of Action

Given the diverse pharmacological activities associated with similar compounds , it is likely that this compound may have a range of effects at the molecular and cellular level. These could include the inhibition of enzyme activity, alteration of receptor signaling, induction of oxidative stress, and modulation of inflammatory responses, among others.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and how it is handled. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of this compound’s potential biological activities, as well as optimization of its synthesis process. Additionally, its structure could be modified to create new compounds with potentially improved properties.